Cas no 2764-43-4 (ethyl 5-methylpyrrolidine-2-carboxylate)

Ethyl 5-methylpyrrolidine-2-carboxylate is a chiral pyrrolidine derivative commonly employed as a versatile intermediate in organic synthesis and pharmaceutical applications. Its five-membered heterocyclic structure, featuring an ester functional group and a methyl substituent, makes it a valuable building block for the preparation of bioactive compounds, including alkaloids and peptidomimetics. The compound exhibits good stability under standard conditions and offers synthetic flexibility due to its reactive ester moiety, enabling further functionalization. Its stereochemistry also allows for enantioselective transformations, making it useful in asymmetric synthesis. The product is typically supplied with high purity, ensuring reliable performance in research and industrial processes.

ethyl 5-methylpyrrolidine-2-carboxylate structure

2764-43-4 structure

Product Name:ethyl 5-methylpyrrolidine-2-carboxylate

CAS No:2764-43-4

MF:C₈H₁₅NO₂

MW:157.210202455521

CID:240165

PubChem ID:69122907

Update Time:2025-06-09

ethyl 5-methylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Proline, 5-methyl-,ethyl ester
- LogP
- ethyl 5-methylpyrrolidine-2-carboxylate
- FT-0772316
- SIHWTRLYXYEMIA-UHFFFAOYSA-N
- 2764-43-4
- CS-0450576
- SCHEMBL4636894
- MDL： MFCD17019384
- Inchi： 1S/C8H15NO2/c1-3-11-8(10)7-5-4-6(2)9-7/h6-7,9H,3-5H2,1-2H3
- InChI Key： SIHWTRLYXYEMIA-UHFFFAOYSA-N
- SMILES： O(CC)C(C1CCC(C)N1)=O

Computed Properties

Exact Mass: 157.11035
Monoisotopic Mass: 157.11
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 147
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3A^2
XLogP3: 1

Experimental Properties

Density: 0.99
Boiling Point: 203.68°C at 760 mmHg
Flash Point: 76.983°C
Refractive Index: 1.443
PSA: 38.33

ethyl 5-methylpyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-100MG	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	100MG	￥ 1,280.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-250MG	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	250MG	￥ 2,052.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-500MG	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	500MG	￥ 3,418.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-1G	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	1g	￥ 5,121.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-5G	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	5g	￥ 15,364.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-10G	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	10g	￥ 25,608.00	2023-04-13
Ambeed	A819273-1g	(2S)-Ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	97%	1g	$850.0	2024-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-100.0mg	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	100.0mg	￥1280.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-250.0mg	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	250.0mg	￥2052.0000	2025-04-11
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBU0311-500.0mg	ethyl 5-methylpyrrolidine-2-carboxylate	2764-43-4	95%	500.0mg	￥3419.0000	2025-04-11